![molecular formula C10H12ClN3O B1383556 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol hydrochloride CAS No. 2060036-16-8](/img/structure/B1383556.png)
6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol hydrochloride
Overview
Description
“6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol hydrochloride” is a chemical compound with the CAS Number: 2060036-16-8 . It has a molecular weight of 225.68 . This compound is used in diverse scientific research, across fields like pharmacology and organic synthesis.
Molecular Structure Analysis
The IUPAC name for this compound is 6-amino-1-cyclopropyl-1H-benzo[d]imidazol-2-ol hydrochloride . The InChI code for this compound is 1S/C10H11N3O.ClH/c11-6-1-4-8-9(5-6)13(7-2-3-7)10(14)12-8;/h1,4-5,7H,2-3,11H2,(H,12,14);1H .Physical And Chemical Properties Analysis
This compound has a molecular weight of 225.68 . Other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Pharmaceutical Research
Benzimidazole derivatives are known for their wide range of pharmaceutical applications, including anticancers , antihypertensives , antivirals , antifungals , anti-HIVs , anti-convulsants , and anti-diabetics . The compound could potentially be explored for similar medicinal properties.
Material Science
These derivatives have been used in material science for chemosensing , crystal engineering , and fluorescence applications . The compound could be investigated for its suitability in these areas.
Electronics and Technology
Benzimidazole derivatives have applications in electronics, potentially as semiconductors or components in electronic devices due to their unique chemical properties .
Dyes and Pigments
The derivatives are important intermediates in the synthesis of dyes and pigments, suggesting that the compound could be utilized in the development of new colorants .
Agriculture
There is potential for benzimidazole derivatives to be used in agriculture, possibly as pesticides or growth regulators .
Corrosion Science
These compounds have been employed in corrosion science, which indicates that the compound could be researched for its corrosion inhibition properties .
Safety and Hazards
Mechanism of Action
Target of Action
Both compounds contain an imidazole or benzimidazole ring, which is a common structural motif in many biologically active compounds . The imidazole ring can interact with various biological targets, such as enzymes and receptors, due to its ability to donate and accept hydrogen bonds .
Mode of Action
The exact mode of action would depend on the specific biological target. Generally, compounds with an imidazole ring can bind to the active site of an enzyme or receptor, leading to a change in its activity .
Biochemical Pathways
Imidazole-containing compounds can affect various biochemical pathways. For example, they can inhibit enzymes involved in the synthesis of certain biomolecules, or they can modulate the signaling pathways mediated by certain receptors .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds would depend on their specific chemical structures. Generally, imidazole-containing compounds are well absorbed and distributed in the body due to their polarity and ability to form hydrogen bonds .
Result of Action
The molecular and cellular effects would depend on the specific biological target and the biochemical pathway affected. For example, if the compound inhibits an enzyme involved in inflammation, it could lead to a reduction in inflammatory responses .
Action Environment
Environmental factors such as pH and temperature can influence the stability and efficacy of these compounds. For example, extreme pH values could affect the ionization state of the imidazole ring, potentially affecting its ability to interact with its target .
properties
IUPAC Name |
5-amino-3-cyclopropyl-1H-benzimidazol-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O.ClH/c11-6-1-4-8-9(5-6)13(7-2-3-7)10(14)12-8;/h1,4-5,7H,2-3,11H2,(H,12,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIHDDAPGNPIMKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=C(C=CC(=C3)N)NC2=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol hydrochloride | |
CAS RN |
2060036-16-8 | |
Record name | 6-amino-1-cyclopropyl-1H-1,3-benzodiazol-2-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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